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Compound of Interest

Compound Name: L-Glutamic acid-13C5,15N

Cat. No.: B12059515 Get Quote

For researchers, scientists, and professionals in drug development, the use of isotopically

labeled compounds is crucial for a variety of applications, from metabolic studies to advanced

analytical techniques. This guide provides an in-depth overview of L-Glutamic acid-¹³C₅,¹⁵N, a

stable isotope-labeled version of the key neurotransmitter and metabolite, L-glutamic acid. This

document details available suppliers, their product specifications, and insights into its

applications.

Supplier and Purity Comparison
The selection of a suitable supplier for L-Glutamic acid-¹³C₅,¹⁵N is a critical first step in any

research endeavor. The table below summarizes the offerings from several prominent

suppliers, focusing on key quantitative data such as isotopic enrichment and chemical purity to

facilitate a direct comparison.
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Supplier
Product
Name

CAS
Number

Isotopic
Enrichment

Chemical
Purity

Additional
Notes

Sigma-

Aldrich

L-Glutamic

acid-¹³C₅,¹⁵N
202468-31-3

98 atom %

¹³C, 98 atom

% ¹⁵N

95% (CP)

Suitable for

bio NMR.[1]

[2][3]

Cambridge

Isotope

Laboratories

L-Glutamic

acid (¹³C₅,

99%; ¹⁵N,

99%)

N/A
99% ¹³C,

99% ¹⁵N
98%

Applications

in

metabolism,

metabolomics

, and

proteomics.

[4][5]

Cambridge

Isotope

Laboratories

L-Glutamic

acid (¹³C₅,

97-99%; D₅,

97-99%; ¹⁵N,

97-99%)

1420815-74-

2 (Labeled)

97-99% ¹³C,

97-99% D,

97-99% ¹⁵N

98%

Also

deuterated;

suitable for

biomolecular

NMR, clinical

MS,

metabolism,

metabolomics

, and

proteomics.

[6]

ANEXIB

Chemicals

L-Glutamic

Acid-¹³C₅,¹⁵N

1202063-56-

6
>99% >99%

Santa Cruz

Biotechnolog

y

L-Glutamic

Acid-¹³C₅,¹⁵N
202468-31-3 Not specified Not specified

Biochemical

for

proteomics

research.[7]

MedChemEx

press

L-Glutamic

acid-¹³C₅,¹⁵N
202468-31-3 Not specified Not specified

Labeled L-

Glutamic

acid.[8]
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It is important to note that some suppliers offer variations of the labeled compound, such as the

deuterated form from Cambridge Isotope Laboratories, which may be advantageous for

specific experimental designs.[6] Researchers should consult the respective supplier's

certificate of analysis for lot-specific purity information.

Experimental Applications and Methodologies
L-Glutamic acid-¹³C₅,¹⁵N serves as a tracer in a multitude of experimental contexts. Its primary

utility lies in its ability to be distinguished from its unlabeled counterpart by mass spectrometry

(MS) and nuclear magnetic resonance (NMR) spectroscopy. This allows for the precise tracking

and quantification of glutamic acid metabolism and its role in various biological processes.

While detailed, step-by-step experimental protocols are often specific to the research question

and instrumentation, the general workflow for utilizing L-Glutamic acid-¹³C₅,¹⁵N in a typical

metabolic labeling study is outlined below.

General Workflow for in vitro Metabolic Labeling
The following diagram illustrates a generalized workflow for a cell-based metabolic labeling

experiment using L-Glutamic acid-¹³C₅,¹⁵N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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